N-[3-(benzyloxy)-4-methoxybenzyl]-4-methoxy-3-biphenylamine

• IUPAC Name: 2-methoxy-N-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-5-phenylaniline
• InChI: InChI=1S/C28H27NO3/c1-30-26-16-14-24(23-11-7-4-8-12-23)18-25(26)29-19-22-13-15-27(31-2)28(17-22)32-20-21-9-5-3-6-10-21/h3-18,29H,19-20H2,1-2H3
• InChI Key: YCLIXFPPRLBSFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2)NCC3=CC(=C(C=C3)OC)OCC4=CC=CC=C4
• Molecular Formula: C28H27NO3
• Molecular Weight: 425.5 g/mol

Description

N-[3-(benzyloxy)-4-methoxybenzyl]-4-methoxy-3-biphenylamine is a chemical compound that belongs to the family of biphenylamines. It is synthesized using a multistep reaction process and has been widely used in scientific research for various applications.

Mechanism of Action

The mechanism of action of N-[3-(benzyloxy)-4-methoxybenzyl]-4-methoxy-3-biphenylamine is not fully understood. However, it has been shown to bind to G protein-coupled receptors and modulate their activity. It has also been shown to inhibit the activity of certain enzymes and ion channels in cells.
Biochemical and Physiological Effects:
N-[3-(benzyloxy)-4-methoxybenzyl]-4-methoxy-3-biphenylamine has been shown to have various biochemical and physiological effects. It has been shown to increase intracellular calcium levels in cells and modulate the activity of G protein-coupled receptors. It has also been shown to inhibit the activity of certain enzymes and ion channels in cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-(benzyloxy)-4-methoxybenzyl]-4-methoxy-3-biphenylamine in lab experiments include its high selectivity and sensitivity in detecting intracellular calcium ions. It also has potential in the development of new drugs for various diseases. However, its limitations include its toxicity and the need for careful handling during synthesis and experimentation.

Future Directions

There are many future directions for the use of N-[3-(benzyloxy)-4-methoxybenzyl]-4-methoxy-3-biphenylamine in scientific research. One future direction is the development of new drugs for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another future direction is the development of new fluorescent probes for imaging intracellular calcium ions. Additionally, the development of new methods for synthesizing N-[3-(benzyloxy)-4-methoxybenzyl]-4-methoxy-3-biphenylamine could lead to improved yields and reduced toxicity.

Synthesis Methods

The synthesis of N-[3-(benzyloxy)-4-methoxybenzyl]-4-methoxy-3-biphenylamine involves a multistep process starting from 3-(benzyloxy)-4-methoxybenzaldehyde and 4-methoxybiphenyl. The reaction involves the use of various reagents such as sodium hydride, lithium aluminum hydride, and palladium on carbon. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-[3-(benzyloxy)-4-methoxybenzyl]-4-methoxy-3-biphenylamine has been widely used in scientific research for various applications. It has been used as a fluorescent probe for imaging intracellular calcium ions. It has also been used as a ligand for G protein-coupled receptors and has shown potential in the development of new drugs for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.